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Compound of Interest

Compound Name: Tribehenin

CAS No.: 18641-57-1

Cat. No.: B125710

Get Quote

This document provides essential safety and logistical information for the proper disposal of

tribehenin in a research environment. The following procedures are designed to ensure the

safety of laboratory personnel and compliance with standard environmental regulations.

Safety and Handling Precautions
Tribehenin is generally not considered a hazardous substance; however, adherence to good

laboratory practices is essential.[1][2]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses and gloves, when handling tribehenin.

Ventilation: Ensure adequate ventilation in the handling area.[1]

Spill Management: In the event of a spill, prevent further leakage if it is safe to do so. For

small spills, use a solid adsorbent material to absorb the tribehenin, then shovel the mixture

into a disposable container.[1] Clean the affected area with detergent.[1]
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Disposal Protocol
The primary method for the disposal of tribehenin is to follow local, state, and federal

regulations. Do not discharge into sewers or waterways.[1]

Step-by-Step Disposal Procedure:

Containerization: Place waste tribehenin into a clearly labeled, sealed container. Ensure the

container is compatible with the chemical.

Labeling: Label the waste container as "Non-hazardous Chemical Waste" and include

"Tribehenin" on the label. Accurate labeling is crucial for proper waste management.[3]

Storage: Store the sealed waste container in a designated, well-ventilated waste

accumulation area, away from incompatible materials such as strong oxidizers.[1][2]

Waste Collection: Arrange for collection by your institution's environmental health and safety

(EHS) office or a licensed chemical waste disposal contractor.

Quantitative Data
The following table summarizes key physical properties of tribehenin.

Property Value

Flash Point > 599°F (>315°C)[1]

Melting Point 140-149°F (60-65°C)[4]

Note: No occupational exposure limits have been established for tribehenin.[2]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

tribehenin.
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End: Proper Disposal
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Caption: Workflow for Tribehenin Disposal.
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Ecotoxicity: Tribehenin is not known to be hazardous to the environment and is considered

biodegradable and not persistent.[1]

Regulatory Status: Tribehenin is not classified as a dangerous substance according to the

Globally Harmonized System (GHS) and is not regulated for transport by the Department of

Transportation (DOT) in the USA or the International Maritime Dangerous Goods (IMDG)

code.[1] It is also not listed under SARA 313 or California Proposition 65.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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